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Compound of Interest

Compound Name: rac-cis-1-Deshydroxy Rasagiline

Cat. No.: B586168 Get Quote

Abstract
This document provides a detailed protocol for the synthesis of rac-cis-1-Deshydroxy
Rasagiline, chemically identified as (1SR,3RS)-3-(prop-2-yn-1-ylamino)-2,3-dihydro-1H-inden-

1-ol. The synthesis is presented as a two-stage process. The first stage outlines a proposed

method for the preparation of the key intermediate, rac-cis-3-Amino-1-indanol, starting from

1,3-indandione. The second stage details the N-propargylation of this intermediate to yield the

final target compound. This protocol is intended for researchers and professionals in the fields

of medicinal chemistry and drug development.

Synthetic Strategy Overview
The synthesis of rac-cis-1-Deshydroxy Rasagiline is accomplished via a two-step sequence.

The overall workflow begins with the preparation of the key intermediate, rac-cis-3-Amino-1-

indanol, followed by N-alkylation with propargyl bromide to furnish the final product.

To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of rac-cis-1-
Deshydroxy Rasagiline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b586168#protocol-for-synthesizing-rac-cis-1-
deshydroxy-rasagiline]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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